Cas no 116617-31-3 (2-Cyano(4-fluorophenyl)methylbenzenecarbonitrile)

• Product Name: 2-Cyano(4-fluorophenyl)methylbenzenecarbonitrile
• CAS No: 116617-31-3
• MF: C₁₅H₉FN₂
• MW: 236.243766546249
• MDL: MFCD00231953
• CID: 163011
• PubChem ID: 2773937
• Update Time: 2025-06-14

2-Cyano(4-fluorophenyl)methylbenzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Cyano(4-fluorophenyl)methyl)benzonitrile
• Benzeneacetonitrile,2-cyano-a-(4-fluorophenyl)-
• 2-[cyano-(4-fluorophenyl)methyl]benzonitrile
• 2-[CYANO(4-FLUOROPHENYL)METHYL]BENZONITRILE
• 2-(2-CYANOPHENYL)-2-(4-FLUOROPHENYL)ACETONITRILE
• 2-[CYANO(4-FLUOROPHENYL)METHYL]BENZENECARBONITRILE
• 2-[cyano(4-fluorophenyl)methyl]benzenecarbonitrile (en)
• AKOS005070339
• 4H-019
• A803651
• 2-(Cyano(4-fluorophenyl)methyl)benzenecarbonitrile
• DTXSID50378786
• 2-cyano-4'-fluorobenzhydrylcyanide
• MFCD00231953
• 2-[(R)-cyano-(4-fluorophenyl)methyl]benzonitrile
• Benzeneacetonitrile, 2-cyano-alpha-(4-fluorophenyl)-
• FT-0642842
• SCHEMBL9576332
• J-506335
• BRHKEEJUFXPRIJ-UHFFFAOYSA-N
• CS-0335189
• 116617-31-3
• 2-(2-Cyanophenyl)-2-(4-fluorophenyl)acetonitrile97%
• DB-041329
• 2-Cyano-alpha-(4-Fluorophenyl)-Benzeneacetonitrile
• 2-Cyano(4-fluorophenyl)methylbenzenecarbonitrile

• MDL： MFCD00231953
• Inchi： 1S/C15H9FN2/c16-13-7-5-11(6-8-13)15(10-18)14-4-2-1-3-12(14)9-17/h1-8,15H
• InChI Key： BRHKEEJUFXPRIJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C#N)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 236.07500
• Monoisotopic Mass: 236.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.23
• Melting Point: 87-89°C
• Boiling Point: 395.5°Cat760mmHg
• Flash Point: 193°C
• Refractive Index: 1.595
• PSA: 47.58000
• LogP: 3.35286

2-Cyano(4-fluorophenyl)methylbenzenecarbonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylacetonitriles

Additional information on 2-Cyano(4-fluorophenyl)methylbenzenecarbonitrile

Comprehensive Overview of 2-Cyano(4-fluorophenyl)methylbenzenecarbonitrile (CAS No. 116617-31-3)

2-Cyano(4-fluorophenyl)methylbenzenecarbonitrile, with the CAS number 116617-31-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique cyano and fluorophenyl functional groups, is widely utilized as a key intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a benzenecarbonitrile core, makes it a versatile building block for researchers and industrial chemists alike.

In recent years, the demand for 2-Cyano(4-fluorophenyl)methylbenzenecarbonitrile has surged due to its applications in the development of advanced materials and bioactive compounds. The compound's fluorine substitution enhances its stability and reactivity, making it a preferred choice for drug discovery and crop protection formulations. Researchers are particularly interested in its potential to improve the efficacy of pharmaceutical intermediates and agrochemical products, aligning with the growing trend toward sustainable and high-performance chemicals.

One of the most frequently asked questions about CAS 116617-31-3 revolves around its synthesis and purification methods. The compound is typically prepared through a multi-step organic reaction involving nitrile and aryl halide precursors. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity, which is critical for its use in sensitive applications. The rise of green chemistry has also prompted innovations in the production process, reducing waste and improving yield.

The versatility of 2-Cyano(4-fluorophenyl)methylbenzenecarbonitrile extends to its role in material science. Its incorporation into polymers and coatings has been explored to enhance properties such as thermal stability and chemical resistance. This aligns with the increasing demand for high-performance materials in industries like electronics and automotive manufacturing. Additionally, its potential in photovoltaic applications is being investigated, reflecting the global shift toward renewable energy solutions.

From a commercial perspective, the market for CAS 116617-31-3 is expanding, driven by its applications in life sciences and advanced manufacturing. Suppliers and manufacturers are focusing on scalable production methods to meet the growing demand, while also adhering to stringent regulatory standards. The compound's compatibility with biodegradable formulations further enhances its appeal in an era where environmental sustainability is a top priority.

In conclusion, 2-Cyano(4-fluorophenyl)methylbenzenecarbonitrile (CAS No. 116617-31-3) stands out as a critical intermediate in modern chemistry. Its unique properties and broad applicability make it a valuable asset in pharmaceutical research, agrochemical development, and material innovation. As industries continue to evolve, this compound is poised to play an even more significant role in addressing contemporary challenges and advancing scientific progress.